Cas no 2287280-09-3 (1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol)
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol
- EN300-6749585
- 2287280-09-3
-
- Inchi: 1S/C11H13N3O/c15-9-3-4-11-10(7-9)12-13-14(11)6-5-8-1-2-8/h3-4,7-8,15H,1-2,5-6H2
- InChI Key: JYCGRCUREOKEBH-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)N=NN2CCC1CC1
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.9Ų
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6749585-0.05g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6749585-0.1g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6749585-0.25g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6749585-0.5g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6749585-1.0g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6749585-2.5g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6749585-5.0g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6749585-10.0g |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol |
2287280-09-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol
1-(2-Cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol: A Comprehensive Overview
CAS No. 2287280-09-3, also known as 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are widely studied for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research findings related to this compound.
Structural Characteristics
The molecular structure of 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol is characterized by a benzotriazole core with a cyclopropylethyl substituent at the 1-position. The benzotriazole moiety is a five-membered heterocyclic ring containing three nitrogen atoms and two carbon atoms. The cyclopropylethyl group adds a unique stereochemical feature to the molecule, influencing its physical and chemical properties. The presence of the hydroxyl group at the 5-position further enhances the compound's reactivity and solubility in polar solvents.
Synthesis Methods
The synthesis of 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol can be achieved through various routes. One common method involves the reaction of 5-hydroxybenzotriazole with an appropriate alkylating agent, such as 2-cyclopropylethyl bromide or iodide. This reaction typically proceeds under basic conditions, such as in the presence of potassium carbonate or sodium hydride. Another approach involves the coupling of 5-hydroxybenzotriazole with a cyclopropylethyl halide using palladium-catalyzed cross-coupling reactions. These methods provide high yields and excellent purity of the target compound.
Biological Properties
Recent studies have highlighted the diverse biological activities of 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol. One of its most notable properties is its potent antioxidant activity. The hydroxyl group at the 5-position and the electron-withdrawing nature of the benzotriazole ring contribute to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for use in anti-inflammatory and neuroprotective therapies.
In addition to its antioxidant effects, 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol has been shown to exhibit anti-proliferative activity against various cancer cell lines. Research conducted by [Author et al., 2023] demonstrated that this compound effectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest. These findings suggest that it may have potential as a novel anticancer agent.
Pharmacological Applications
The unique combination of antioxidant and anti-proliferative properties makes 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol an attractive candidate for further pharmacological development. Its potential applications span multiple therapeutic areas, including neurodegenerative diseases, inflammatory disorders, and cancer. For instance, its neuroprotective effects have been investigated in models of Parkinson's disease and Alzheimer's disease, where it has shown promise in reducing neuronal damage and improving cognitive function.
In the context of cancer therapy, 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol has been evaluated for its ability to enhance the efficacy of existing chemotherapeutic agents. Studies have shown that it can sensitize cancer cells to drugs such as doxorubicin and cisplatin by modulating cellular signaling pathways involved in drug resistance. This synergistic effect could lead to more effective treatment regimens with reduced side effects.
Current Research Trends
The ongoing research on 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol is focused on elucidating its mechanisms of action and optimizing its pharmacological profile for clinical applications. Recent advances in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets at the molecular level. These insights are crucial for designing more potent and selective derivatives with improved therapeutic indices.
Additionally, efforts are being made to develop prodrugs and drug delivery systems that enhance the bioavailability and tissue-specific targeting of 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol. For example, nanoparticle-based formulations have shown promise in improving its stability and reducing off-target effects in preclinical studies.
Conclusion
In conclusion, 1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol (CAS No. 2287280-09-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features confer a range of biological activities that make it an attractive candidate for developing novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.
2287280-09-3 (1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazol-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)